Cas no 2228432-40-2 (2-(6-bromopyridin-2-yl)butanedioic acid)

• Product Name: 2-(6-bromopyridin-2-yl)butanedioic acid
• CAS No: 2228432-40-2
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 6283713
• PubChem ID: 165645725
• Update Time: 2025-05-23

2-(6-bromopyridin-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-2-yl)butanedioic acid
• 2228432-40-2
• EN300-1919185

• Inchi： 1S/C9H8BrNO4/c10-7-3-1-2-6(11-7)5(9(14)15)4-8(12)13/h1-3,5H,4H2,(H,12,13)(H,14,15)
• InChI Key： VQKJQZBSYCUUDW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(=O)O)CC(=O)O)=N1

Computed Properties

• Exact Mass: 272.96367g/mol
• Monoisotopic Mass: 272.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-(6-bromopyridin-2-yl)butanedioic acid

2-(6-Bromopyridin-2-yl)butanedioic Acid: A Comprehensive Overview

The compound 2-(6-bromopyridin-2-yl)butanedioic acid, identified by the CAS number 2228432-40-2, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals and advanced materials.

Chemical Structure and Properties: The molecule consists of a butanedioic acid backbone, which is a four-carbon chain with two carboxylic acid groups at both ends. Attached to the second carbon of this backbone is a 6-bromopyridin-2-yl group, which introduces aromaticity and bromine substitution into the structure. This combination of functional groups imparts unique electronic and physical properties to the compound.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of 2-(6-bromopyridin-2-yl)butanedioic acid through various methodologies, including coupling reactions and directed metallation techniques. Advanced characterization techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been employed to confirm the molecular structure and purity of the compound.

Applications in Pharmaceutical Research: The compound has shown promise in drug discovery efforts, particularly in targeting specific protein-protein interactions (PPIs). Its ability to modulate these interactions makes it a valuable tool in developing therapeutic agents for diseases such as cancer and neurodegenerative disorders.

Materials Science Applications: Beyond pharmaceuticals, 2-(6-bromopyridin-2-yl)butanedioic acid has been explored for its potential in materials science. Its aromatic backbone and functional groups make it suitable for use in organic electronics, where it can serve as a building block for semiconducting materials or dielectrics.

Safety and Handling